N-cycloheptyl-1-(3-fluorobenzoyl)-4-piperidinecarboxamide

• IUPAC Name: N-cycloheptyl-1-(3-fluorobenzoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C20H27FN2O2/c21-17-7-5-6-16(14-17)20(25)23-12-10-15(11-13-23)19(24)22-18-8-3-1-2-4-9-18/h5-7,14-15,18H,1-4,8-13H2,(H,22,24)
• InChI Key: DEIXMMUQVNWTRN-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=O)C2CCN(CC2)C(=O)C3=CC(=CC=C3)F
• Molecular Formula: C20H27FN2O2
• Molecular Weight: 346.4 g/mol

Description

N-cycloheptyl-1-(3-fluorobenzoyl)-4-piperidinecarboxamide, commonly known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase (GABA-AT). GABA-AT is responsible for the breakdown of GABA, a neurotransmitter that plays a crucial role in regulating brain activity. By inhibiting GABA-AT, CPP-115 increases GABA levels in the brain, leading to anxiolytic and anticonvulsant effects.

Mechanism of Action

CPP-115 exerts its pharmacological effects by inhibiting N-cycloheptyl-1-(3-fluorobenzoyl)-4-piperidinecarboxamide-AT, the enzyme responsible for the breakdown of this compound. By inhibiting this compound-AT, CPP-115 increases this compound levels in the brain, leading to anxiolytic and anticonvulsant effects. This compound is the main inhibitory neurotransmitter in the brain and plays a crucial role in regulating brain activity. By increasing this compound levels, CPP-115 enhances the inhibitory tone in the brain, leading to a reduction in neuronal excitability.
Biochemical and Physiological Effects:
CPP-115 has been shown to increase this compound levels in the brain, leading to anxiolytic and anticonvulsant effects. In preclinical studies, CPP-115 has been shown to increase the threshold for seizure induction and reduce the severity and duration of seizures. CPP-115 has also been shown to reduce anxiety-like behavior in animal models of anxiety. In addition, CPP-115 has been investigated for its potential to reduce cocaine and alcohol intake in animal models of addiction.

Advantages and Limitations for Lab Experiments

CPP-115 is a potent and selective inhibitor of N-cycloheptyl-1-(3-fluorobenzoyl)-4-piperidinecarboxamide-AT, making it a valuable tool for studying the role of this compound in various neurological disorders. However, CPP-115 has limited solubility in water, which can make it difficult to use in certain experimental settings. In addition, CPP-115 has a relatively short half-life, which can limit its duration of action in vivo.

Future Directions

For research on CPP-115 include investigating its potential for the treatment of other neurological disorders such as depression, schizophrenia, and neuropathic pain. In addition, further studies are needed to elucidate the molecular mechanisms underlying the pharmacological effects of CPP-115. Finally, the development of more potent and selective inhibitors of N-cycloheptyl-1-(3-fluorobenzoyl)-4-piperidinecarboxamide-AT may lead to the discovery of new therapeutics for the treatment of neurological disorders.

Scientific Research Applications

CPP-115 has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders such as epilepsy, anxiety, and addiction. In preclinical studies, CPP-115 has been shown to possess potent anticonvulsant and anxiolytic effects, with a favorable safety profile. CPP-115 has also been investigated for its potential to reduce cocaine and alcohol intake in animal models of addiction.